2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)butanoate

• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoate
• InChI: InChI=1S/C24H18FNO5/c25-17-11-9-15(10-12-17)20(27)14-31-21(28)8-3-13-26-23(29)18-6-1-4-16-5-2-7-19(22(16)18)24(26)30/h1-2,4-7,9-12H,3,8,13-14H2
• InChI Key: VIHGZEZYLSKMPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)OCC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H18FNO5
• Molecular Weight: 419.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a butanoate ester group, and a benzo[de]isoquinolin-2(3H)-one group. These groups could potentially give the compound interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the fluorophenyl group could be introduced via a halogenation reaction, the butanoate group via an esterification reaction, and the benzo[de]isoquinolin-2(3H)-one group via a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The presence of these groups would likely result in a highly conjugated system, which could have interesting optical properties.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the ester group could undergo hydrolysis to form a carboxylic acid and an alcohol. The fluorophenyl group could undergo substitution reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the balance of polar and nonpolar groups in its structure. Its melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

Without more specific information, it’s difficult to predict the exact mechanism of action of this compound. Its activity would likely depend on the specific context in which it’s used.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. For example, its optical properties could be explored for use in fluorescent sensors.